Cas no 91156-43-3 (3-((2-Heptylundecyl)oxy)-1,2-propanediol)

3-((2-Heptylundecyl)oxy)-1,2-propanediol structure
91156-43-3 structure
Product Name:3-((2-Heptylundecyl)oxy)-1,2-propanediol
CAS No:91156-43-3
MF:C21H44O3
MW:344.572267532349
CID:2813482
PubChem ID:20449867
Update Time:2025-04-21

3-((2-Heptylundecyl)oxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-HEPTYLUNDECYL)OXY]PROPANE-1,2-DIOL
    • 91156-43-3
    • SCHEMBL258069
    • TUQZKGHXIHNKDI-UHFFFAOYSA-N
    • 2-heptylundecyl glyceryl ether
    • 3-((2-Heptylundecyl)oxy)-1,2-propanediol
    • DTXSID90607320
    • 3-[(2-Heptylundecyl)oxy]-1,2-propanediol
    • Inchi: 1S/C21H44O3/c1-3-5-7-9-10-12-14-16-20(15-13-11-8-6-4-2)18-24-19-21(23)17-22/h20-23H,3-19H2,1-2H3
    • InChI Key: TUQZKGHXIHNKDI-UHFFFAOYSA-N
    • SMILES: O(CC(CO)O)CC(CCCCCCC)CCCCCCCCC

Computed Properties

  • Exact Mass: 344.32904526Da
  • Monoisotopic Mass: 344.32904526Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 19
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 49.7Ų
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